Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate

• Molecular Formula: C10H19NO5
• Molecular Weight: 233.26 g/mol
• IUPAC Name: ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]oxypropanoate
• InChI: InChI=1S/C10H19NO5/c1-6-14-8(12)7(2)16-11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)
• InChI Key: AEEWOZGMKSFVGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)ONC(=O)OC(C)(C)C

Description

Ethyl 2-(tert-butoxycarbonylaminooxy)propanoate is a useful research compound. Its molecular formula is C10H19NO5 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of t-butyl hydroxycarbamate (530 mg, 3.98 mmol) and potassium hydroxide (223 mg, 3.98 mmol) in EtOH (10 mL) was added ethyl 2-bromopropanoate (600 mg, 3.31 mmol) slowly at rt. The reaction mixture was heated at reflux overnight. White precipitate was filtered off and the filtrate was concentrated. The resulting residue was dissolved in ether, washed with water and brine, and dried over Na2SO4. Solvent was evaporated to afford the title compound as a clear oil which was used in the next step without further purification (825 mg, 100%). 1H-NMR (400 MHz, CDCl3) δ ppm 7.62 (s, 1H), 4.46 (q, 1H), 4.24 (q, 2H), 1.46 (d, 3H), 1.48 (s, 9H), 1.28 (t, 3H).